Cas no 1350467-22-9 (fijimycin B)

• Product Name: fijimycin B
• CAS No: 1350467-22-9
• MF: C₄₂H₆₆N₈O₁₁
• MW: 859.020451068878
• CID: 2050282
• PubChem ID: 57402559
• Update Time: 2025-07-01

fijimycin B Chemical and Physical Properties

Names and Identifiers

• fijimycin B
• CHEBI:226346
• 3-hydroxy-N-[(3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-7,11,13,17,20-pentamethyl-16-(3-methylbutan-2-yl)-3,10-bis(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-8-oxa-1,4,11,14,17,20-hexazabicyclo[20.3.0]pentacosan-6-yl]pyridine-2-carboxamide
• 1350467-22-9
• CHEMBL1915713
• N-[(6S,9S,12S,15R,16S,19R,23R,24AR)-7,17,23-trihydroxy-2,5,9,11,15-pentamethyl-6-(3-methylbutan-2-yl)-12,19-bis(2-methylpropyl)-1,4,10,13,20-pentaoxo-1H,2H,3H,4H,5H,6H,9H,10H,11H,12H,13H,15H,16H,19H,20H,22H,23H,24H,24ah-pyrrolo[2,1-O]1-oxa-4,7,10,13,16,19-hexaazacyclodocosan-16-yl]-3-hydroxypyridine-2-carboximidate
• 3-hydroxy-N-((3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-7,11,13,17,20-pentamethyl-16-((2R)-3-methylbutan-2-yl)-3,10-bis(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-8-oxa-1,4,11,14,17,20-hexazabicyclo(20.3.0)pentacosan-6-yl)pyridine-2-carboxamide
• 3-hydroxy-N-[(3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-7,11,13,17,20-pentamethyl-16-[(2R)-3-methylbutan-2-yl]-3,10-bis(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-8-oxa-1,4,11,14,17,20-hexazabicyclo[20.3.0]pentacosan-6-yl]pyridine-2-carboxamide
• N-((6S,9S,12S,15R,16S,19R,23R,24AR)-7,17,23-trihydroxy-2,5,9,11,15-pentamethyl-6-(3-methylbutan-2-yl)-12,19-bis(2-methylpropyl)-1,4,10,13,20-pentaoxo-1H,2H,3H,4H,5H,6H,9H,10H,11H,12H,13H,15H,16H,19H,20H,22H,23H,24H,24ah-pyrrolo(2,1-O)1-oxa-4,7,10,13,16,19-hexaazacyclodocosan-16-yl)-3-hydroxypyridine-2-carboximidate
• 3-hydroxy-N-((3R,6S,7R,10S,13S,16S,22R,24R)-24-hydroxy-7,11,13,17,20-pentamethyl-16-(3-methylbutan-2-yl)-3,10-bis(2-methylpropyl)-2,5,9,12,15,18,21-heptaoxo-8-oxa-1,4,11,14,17,20-hexazabicyclo(20.3.0)pentacosan-6-yl)pyridine-2-carboxamide

• Inchi： 1S/C42H66N8O11/c1-21(2)16-28-40(58)50-19-27(51)18-29(50)41(59)47(10)20-32(53)49(12)35(24(7)23(5)6)38(56)44-25(8)39(57)48(11)30(17-22(3)4)42(60)61-26(9)33(36(54)45-28)46-37(55)34-31(52)14-13-15-43-34/h13-15,21-30,33,35,51-52H,16-20H2,1-12H3,(H,44,56)(H,45,54)(H,46,55)/t24?,25-,26+,27+,28+,29+,30-,33-,35-/m0/s1
• InChI Key： JINULSLKDMMSQD-LUTITKDXSA-N
• SMILES： O[C@H]1CN2C([C@@H](CC(C)C)NC([C@H]([C@@H](C)OC([C@H](CC(C)C)N(C)C([C@H](C)NC([C@H](C(C)C(C)C)N(C)C(CN(C)C([C@H]2C1)=O)=O)=O)=O)=O)NC(C1C(=CC=CN=1)O)=O)=O)=O

Computed Properties

• Exact Mass: 858.48510495g/mol
• Monoisotopic Mass: 858.48510495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 61
• Rotatable Bond Count: 8
• Complexity: 1610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 248Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Depsipeptides Cyclic depsipeptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclic depsipeptides

Additional information on fijimycin B

Recent Advances in Fijimycin B (1350467-22-9) Research: A Comprehensive Overview

Fijimycin B, a compound with the CAS number 1350467-22-9, has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This natural product, derived from marine actinomycetes, has garnered significant attention due to its potent antimicrobial and anticancer properties. Recent studies have focused on elucidating its molecular structure, biosynthesis pathway, and therapeutic potential, positioning it as a key player in the development of novel antibiotics and chemotherapeutic agents.

The primary objective of recent research on fijimycin B has been to explore its mechanism of action and optimize its production for clinical applications. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its chemical structure, revealing a unique macrolide framework with significant bioactivity. Additionally, genome mining and heterologous expression strategies have been utilized to enhance the yield of fijimycin B, addressing the challenges associated with its natural low abundance.

One of the most notable findings in recent studies is the compound's ability to inhibit bacterial ribosomes, making it effective against multidrug-resistant pathogens. In vitro assays have demonstrated its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE), highlighting its potential as a next-generation antibiotic. Furthermore, preclinical trials have shown that fijimycin B exhibits selective cytotoxicity against certain cancer cell lines, suggesting its utility in targeted cancer therapies.

Despite these promising results, challenges remain in the clinical translation of fijimycin B. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to improve its pharmacokinetic properties. Collaborative studies between academia and industry are also underway to accelerate its development and regulatory approval.

In conclusion, fijimycin B (1350467-22-9) represents a significant advancement in the search for new antimicrobial and anticancer agents. Its unique structural features and broad-spectrum activity make it a valuable subject of ongoing research. As scientists continue to unravel its full potential, fijimycin B may soon transition from the laboratory to the clinic, offering new hope in the fight against drug-resistant infections and cancer.